[3-(Triazol-2-yl)azetidin-1-yl]-(3,4,5-trimethoxyphenyl)methanone

• IUPAC Name: [3-(triazol-2-yl)azetidin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C15H18N4O4/c1-21-12-6-10(7-13(22-2)14(12)23-3)15(20)18-8-11(9-18)19-16-4-5-17-19/h4-7,11H,8-9H2,1-3H3
• InChI Key: DZKZKZBDMHCAFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CC(C2)N3N=CC=N3
• Molecular Formula: C15H18N4O4
• Molecular Weight: 318.33 g/mol

Description

“[3-(Triazol-2-yl)azetidin-1-yl]-(3,4,5-trimethoxyphenyl)methanone” is a compound that falls under the category of azirine-triazole hybrids. These hybrids are selectively synthesized by reaction of 1-(3-aryl-2H-azirin-2-yl)-2-(triphenylphosphoranylidene)ethanones with tosyl and (E)-2-benzoylvinyl azides.

Molecular Structure Analysis

1,2,3-Triazoles are nitrogen-containing heterocycles with three nitrogen atoms in the ring. They are stable to hydrolysis, oxidizing and reducing conditions, and enzymatic degradation. Their ability to form hydrogen bonding and bipolar interactions allows them to interact with biomolecular targets and improve solubility.

Chemical Reactions Analysis

The reaction of α-carbonylphosphoranes with model mesyl azide, leading to 1,5-disubstituted triazoles proceeds via a non-concerted cycloaddition, while the reaction leading to 1,4-disubstituted triazoles proceeds via a concerted azide cycloaddition.

Physical And Chemical Properties Analysis

1,2,3-Triazoles have numerous useful properties like high chemical stability (usually inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperature), aromatic character, strong dipole moment (4.8–5.6 Debye), and hydrogen bonding ability.

Mechanism of Action

While the specific mechanism of action for “[3-(Triazol-2-yl)azetidin-1-yl]-(3,4,5-trimethoxyphenyl)methanone” is not mentioned in the search results, it’s known that the triazole moiety interacts with β-tubulin via H-bonding with numerous amino acids.

Future Directions

1,2,3-Triazoles have attracted a big interest in medicinal chemistry for their various biological activities and diverse properties. They have found broad applications in drug discovery, organic synthesis, polymer chemistry, supramolecular chemistry, bioconjugation, chemical biology, fluorescent imaging, and materials science. Therefore, the development of novel effective antiviral agents is urgently needed. This review highlighted the potent antiviral activity profile of the triazole compounds on the latest researches over the last ten years and can be useful for the future of clinical research to develop more potent and effective antiviral agents.